Pyrodysinoic acid
Overview
Description
Pyrodysinoic acid is a natural product found in Dysidea with data available.
Scientific Research Applications
Chemical Composition and Derivatives : Pyrodysinoic acid derivatives have been identified in marine sponges like Dysidea robusta. These compounds, including isothis compound and this compound B, have unique nitrogen-containing terpene structures. The study of these derivatives contributes to our understanding of marine natural products and their potential applications in various fields such as pharmaceuticals and biotechnology (Williams et al., 2009).
Natural Sponge Metabolites : Research on a Dysidea sponge species from the Philippines led to the discovery of new sesquiterpenoid metabolites, including this compound. These findings contribute to the broader understanding of sponge-derived natural compounds, which are often explored for their unique chemical structures and potential pharmacological activities (Goetz et al., 2001).
properties
Molecular Formula |
C17H23NO3 |
|---|---|
Molecular Weight |
289.4 g/mol |
IUPAC Name |
2-(6,9,9-trimethyl-2-oxo-4,4a,7,8,8a,9a-hexahydrobenzo[f]indol-1-yl)acetic acid |
InChI |
InChI=1S/C17H23NO3/c1-10-4-5-13-11(6-10)7-12-8-14(19)18(9-15(20)21)16(12)17(13,2)3/h6,8,11,13,16H,4-5,7,9H2,1-3H3,(H,20,21) |
InChI Key |
VYQPVVNDUJVMSE-UHFFFAOYSA-N |
SMILES |
CC1=CC2CC3=CC(=O)N(C3C(C2CC1)(C)C)CC(=O)O |
Canonical SMILES |
CC1=CC2CC3=CC(=O)N(C3C(C2CC1)(C)C)CC(=O)O |
synonyms |
pyrodysinoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidyl]-2,2-diphenyl-pentanenitrile](/img/structure/B1244399.png)
![{1-[2-(4-Carbamimidoyl-benzoylamino)-propionyl]-piperidin-4-yloxy}-acetic acid](/img/structure/B1244400.png)
![(2R,3R,4S)-4-Benzo[1,3]dioxol-5-yl-2-(3-fluoro-4-methoxy-phenyl)-1-{2-[(pentane-1-sulfonyl)-propyl-amino]-ethyl}-pyrrolidine-3-carboxylic acid](/img/structure/B1244402.png)
![Tetrasodium;2-[[4-[[4-[[5-[[5-[(1,5-disulfonatonaphthalen-2-yl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]carbamoylamino]-1-methylpyrrole-2-carbonyl]amino]-1-methylpyrrole-2-carbonyl]amino]naphthalene-1,5-disulfonate](/img/structure/B1244410.png)
